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molecular formula AgBF4 B077574 Silver tetrafluoroborate CAS No. 14104-20-2

Silver tetrafluoroborate

Cat. No. B077574
CAS RN: 14104-20-2
M. Wt: 194.68 g/mol
InChI Key: CCAVYRRHZLAMDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04343949

Procedure details

To a stirred solution of 57.2 g. of crude 4-bromo-2-(8-carboxyoctyl)cyclopent-2-en-1-one (Example 1280) in 500 ml. of acetone and 325 ml. of water at 3° C. is added 44.1 g. (0.226 moles) of silver fluoborate during a 15 minute period. The mixture is stirred at 0°-3° C. for 2 hours and filtered. The filtrate is diluted with water, saturated with solid sodium chloride, and extracted with ether. The extract is washed with saturated sodium chloride solution, dried over magnesium sulfate, and concentrated. Partition chromatography of the residue on Celite gives white crystals, m.p. 58°-66° C., λmax.MeOH =223 mμ (7800); νmax (KBr)=3340 (hydroxyl groups), 1705 (carbonyl groups), and 1625 cm-1 (olefin group).
Name
4-bromo-2-(8-carboxyoctyl)cyclopent-2-en-1-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
KBr
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
silver fluoborate
Quantity
0.226 mol
Type
catalyst
Reaction Step Five
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
4-hydroxy-2-(8-carboxyoctyl)cyclopent-2-en-1-one

Identifiers

REACTION_CXSMILES
Br[CH:2]1[CH2:6][C:5](=[O:7])[C:4]([CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][C:16]([OH:18])=[O:17])=[CH:3]1.CC(C)=[O:21].O.[K+].[Br-]>[B-](F)(F)(F)F.[Ag+].CO>[OH:21][CH:2]1[CH2:6][C:5](=[O:7])[C:4]([CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][C:16]([OH:18])=[O:17])=[CH:3]1 |f:3.4,5.6|

Inputs

Step One
Name
4-bromo-2-(8-carboxyoctyl)cyclopent-2-en-1-one
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1C=C(C(C1)=O)CCCCCCCCC(=O)O
Step Two
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Four
Name
KBr
Quantity
0 (± 1) mol
Type
reactant
Smiles
[K+].[Br-]
Step Five
Name
silver fluoborate
Quantity
0.226 mol
Type
catalyst
Smiles
[B-](F)(F)(F)F.[Ag+]
Step Six
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
The mixture is stirred at 0°-3° C. for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
ADDITION
Type
ADDITION
Details
The filtrate is diluted with water, saturated with solid sodium chloride
EXTRACTION
Type
EXTRACTION
Details
extracted with ether
WASH
Type
WASH
Details
The extract is washed with saturated sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
Partition chromatography of the residue on Celite
CUSTOM
Type
CUSTOM
Details
gives white crystals, m.p. 58°-66° C., λmax

Outcomes

Product
Details
Reaction Time
 2 h
Name
4-hydroxy-2-(8-carboxyoctyl)cyclopent-2-en-1-one
Type
Smiles
OC1C=C(C(C1)=O)CCCCCCCCC(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.